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Compound of Interest

Compound Name: Pentafluoroethyl trifluorovinyl ether

Cat. No.: B083452

For researchers, scientists, and professionals in drug development, precision in chemical
identification is paramount. This guide provides an in-depth exploration of the synonyms, trade
names, and key identifiers for pentafluoroethyl trifluorovinyl ether, a critical building block in
the synthesis of advanced fluoropolymers. Understanding the varied nomenclature of this
compound is essential for accurate sourcing, regulatory compliance, and unambiguous
scientific communication.

Core Identification: Unambiguous Chemical
Descriptors

At its core, the identity of a chemical compound is established by universally recognized
identifiers that transcend regional and supplier-specific naming conventions. For
pentafluoroethyl trifluorovinyl ether, the most critical of these is its CAS (Chemical Abstracts
Service) Registry Number.

CAS Number:10493-43-3[1][2]

This unique numerical identifier is assigned to every chemical substance described in the open
scientific literature and ensures that regardless of the name used, the specific chemical entity
can be precisely identified.

Key Molecular and Structural Identifiers:
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To further ground the identity of this compound, its molecular formula and IUPAC (International
Union of Pure and Applied Chemistry) name provide a definitive chemical description.

Identifier Value Source
Molecular Formula C4F80 [1112]
Molecular Weight 216.03 g/mol [1][2]

1,1,1,2,2-pentafluoro-2-(1,2,2-

trifluoroethenoxy)ethane

IUPAC Name

The structural representation of pentafluoroethyl trifluorovinyl ether is crucial for
understanding its reactivity as a monomer. The presence of a vinyl ether group makes it
susceptible to polymerization.

Trifluorovinyl Group

Pentafluoroethyl Group
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Figure 1: Chemical Structure of Pentafluoroethyl Trifluorovinyl Ether

A Landscape of Synonyms: Deconstructing the
Nomenclature

Pentafluoroethyl trifluorovinyl ether is known by a variety of synonyms, which can be
broadly categorized into systematic, semi-systematic, and common or abbreviated names. The
choice of name often depends on the context, be it a formal publication, a supplier catalogue,
or internal laboratory communication.

Systematic and Semi-Systematic Names

These names are derived from established chemical nomenclature rules and provide a high
degree of structural information.

e Ethene, 1,1,2-trifluoro-2-(pentafluoroethoxy)-[1]

trifluoro(pentafluoroethoxy)ethene[1][2]

1-(Pentafluoroethoxy)-1,2,2-trifluoroethene[2]

(Pentafluoroethyl)(trifluoroethenyl) ether[2]

Octafluoro-3-oxa-1-pentene[1]

The variety in these names often arises from different ways of prioritizing and naming the
functional groups within the molecule (e.qg., treating it as a substituted ethene versus an ether).

Common and Abbreviated Names

In industrial and research settings, brevity and ease of use often lead to the adoption of
common names and abbreviations.

o Perfluoroethyl vinyl ether
« PEVE[1][3]

o Perfluoro(ethyl vinyl ether)[3]
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» Pentafluoroethyl trifluorovinyl ether[1][2]

The abbreviation "PEVE" is frequently used in the literature and by chemical suppliers for
convenience.[3]

The following table provides a consolidated list of the most frequently encountered synonyms
for this compound.

Category Synonym

Systematic/Semi-Systematic Ethene, 1,1,2-trifluoro-2-(pentafluoroethoxy)-

trifluoro(pentafluoroethoxy)ethene

1-(Pentafluoroethoxy)-1,2,2-trifluoroethene

(Pentafluoroethyl)(trifluoroethenyl) ether

Octafluoro-3-oxa-1-pentene

Common/Abbreviated Perfluoroethyl vinyl ether

PEVE

Perfluoro(ethyl vinyl ether)

Pentafluoroethyl trifluorovinyl ether

The Question of Trade Names

A thorough investigation into the commercial landscape for pentafluoroethyl trifluorovinyl
ether reveals a notable absence of distinct trade names for the monomer itself. This is a key
insight for professionals in the field. Unlike finished fluoropolymers, which are often marketed
under well-known brand names (e.g., Teflon®), the precursor monomers are typically supplied
under their chemical names or CAS numbers.[4][5]

This practice is common for specialty chemicals used in polymerization, where the primary
customers are industrial manufacturers and research institutions. These users prioritize precise
chemical identity over branding. Therefore, when sourcing this monomer, it is most effective to
use its CAS number (10493-43-3) and its systematic or common chemical names.
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The workflow for identifying and sourcing this chemical can be visualized as follows:
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Figure 2: Workflow for Identification and Sourcing

Experimental Protocols: Ensuring Chemical Identity

In a research or drug development setting, it is often necessary to confirm the identity and
purity of a starting material. While a supplier's Certificate of Analysis (CoA) provides initial
verification, in-house analytical testing is a crucial part of a self-validating system.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Identity Confirmation

Objective: To confirm the molecular weight and fragmentation pattern of pentafluoroethyl
trifluorovinyl ether.

Methodology:

o Sample Preparation: As pentafluoroethyl trifluorovinyl ether is a gas at room temperature,
a gas-tight syringe is used to sample from the headspace of the lecture bottle or a diluted
gas sample is prepared in an appropriate solvent.

e GC Conditions:

[¢]

Column: A low-polarity column (e.g., DB-1 or equivalent) is suitable.

[¢]

Injector Temperature: 200 °C.

[e]

Oven Program: Start at 40 °C, hold for 2 minutes, then ramp to 200 °C at 10 °C/min.

Carrier Gas: Helium at a constant flow rate.

o

e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 30 to 300.

o Data Analysis: The resulting mass spectrum should show a molecular ion peak (or fragments
corresponding to the loss of fluorine atoms) consistent with the molecular weight of 216.03
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g/mol . The fragmentation pattern should be compared against a reference spectrum from a
reputable database.

This protocol provides a robust method for verifying the identity of the received chemical,
ensuring the integrity of subsequent experimental work.

Conclusion

Pentafluoroethyl trifluorovinyl ether is a specialty chemical identified by a range of
systematic and common names, with "Perfluoroethyl vinyl ether" (PEVE) being a frequently
used synonym. Its definitive identifier is CAS number 10493-43-3. Notably, this monomer is not
typically marketed under specific trade names; instead, it is sourced and identified by its
chemical nomenclature. For researchers and professionals, a clear understanding of this
naming landscape, coupled with robust analytical verification, is essential for ensuring the
accuracy and reproducibility of their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Nomenclature: A Technical Guide to
Pentafluoroethyl Trifluorovinyl Ether]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083452#pentafluoroethyl-trifluorovinyl-ether-
synonyms-and-trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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